
Application Notes and Protocols for High-
Throughput Screening Assays Using AS2863619

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AS2863619 free base
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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for utilizing AS2863619, a potent and

selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and CDK19, in high-throughput

screening (HTS) assays. The primary application of AS2863619 in this context is as a positive

control for the discovery of novel small molecules that induce the expression of Forkhead box

P3 (Foxp3), a master regulator of regulatory T cells (Tregs).

Introduction
AS2863619 is a small molecule inhibitor of CDK8 and CDK19 with high potency.[1][2][3][4][5]

Inhibition of these kinases by AS2863619 leads to the enhanced activation of Signal

Transducer and Activator of Transcription 5 (STAT5). Activated STAT5 promotes the

transcription of the FOXP3 gene, leading to the differentiation of conventional T cells into

immunosuppressive Tregs. This mechanism of action makes AS2863619 an invaluable tool for

the development of novel immunomodulatory therapies.

Data Presentation
The following table summarizes the key quantitative data for AS2863619, which is essential for

its use as a reference compound in HTS assays.
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Parameter Value Target/Effect Reference

IC50 (CDK8) 0.61 nM Enzyme Inhibition

IC50 (CDK19) 4.28 nM Enzyme Inhibition

EC50 (Foxp3

Induction)
32.5 nM Cellular Activity

Signaling Pathway
The signaling pathway modulated by AS2863619 is initiated by the inhibition of CDK8/19,

leading to the activation of STAT5 and subsequent expression of Foxp3.
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Plate Preparation

HTRF Assay

Data Acquisition & Analysis

Seed T-cells in
384-well plates

Add test compounds &
AS2863619 (control)

Incubate (24 hours)

Lyse cells

Add HTRF reagents
(Eu-cryptate & d2 Ab)

Incubate (overnight)

Read HTRF signal
(665nm / 620nm)

Calculate ratio &
identify hits

 

Plate Preparation

Luciferase Assay

Data Acquisition & Analysis

Seed Foxp3-luciferase
reporter T-cells

Add test compounds &
AS2863619 (control)

Incubate (48 hours)

Add luciferase
substrate

Incubate (10 min)

Read luminescence

Normalize data &
identify hits
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Primary HTS
(pSTAT5 or Foxp3 Reporter)

Dose-Response Confirmation

Secondary Assays

CDK8/19 Kinase Assay Treg Suppression Assay

Kinase Panel Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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